N-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H11ClF6N2OS/c21-14-9-11(19(22,23)24)10-28-18(14)31-16-8-4-3-7-15(16)29-17(30)12-5-1-2-6-13(12)20(25,26)27/h1-10H,(H,29,30)
• InChI Key: BSLSVHBSWVGNQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC=C2SC3=C(C=C(C=N3)C(F)(F)F)Cl)C(F)(F)F
• Molecular Formula: C20H11ClF6N2OS
• Molecular Weight: 476.8 g/mol

Description

N-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H11ClF6N2OS and its molecular weight is 476.82. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Properties

The compound's chemical structure has been examined for its properties, particularly in the context of fungicides. For instance, in the study by (Jeon, Kim, Lee, & Kim, 2013), the asymmetric unit of a related compound, the fungicide fluazinam, was analyzed, revealing interactions and bonds that form a three-dimensional network.

Potassium Channel Openers in Epilepsy Treatment

Compounds related to N-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-2-(trifluoromethyl)benzamide have been identified as potassium channel openers. These have been found to be active in animal models of epilepsy and pain, as detailed in (Amato et al., 2011). These findings are crucial for understanding the potential therapeutic applications of similar compounds in neurological disorders.

Antimycobacterial Activity

Research into N-pyridinylbenzamides, a class closely related to the query compound, has shown promising antimycobacterial activity. A study by (Nawrot et al., 2020) found that certain compounds within this class demonstrated significant inhibitory effects against Mycobacterium tuberculosis, indicating potential for treating tuberculosis and related infections.

Metabolic Pathways in Drug Development

In the context of drug metabolism and disposition, related compounds have been studied for their metabolic pathways in animals. For instance, (Yue et al., 2011) investigated the metabolic fate of a small-molecule inhibitor, highlighting the complexity and importance of understanding metabolism in drug development.

Material Science Applications

In material science, related compounds have been utilized in the synthesis of polymers. Research such as (Shockravi, Abouzari‐Lotf, Javadi, & Atabaki, 2009) demonstrates the synthesis of novel polymers using derivatives of similar compounds, indicating potential applications in various industrial and technological fields.